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Compound of Interest

Compound Name: 5-Fluoro-2-methyl-3-nitrophenol

Cat. No.: B13131435

Get Quote

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Compound: 5-Fluoro-2-methyl-3-nitrophenol (CAS: 1803792-34-8)

Executive Summary & Retrosynthetic Strategy
5-Fluoro-2-methyl-3-nitrophenol is a highly functionalized, multi-substituted aromatic building

block frequently utilized in the development of agrochemicals and active pharmaceutical

ingredients (APIs). Synthesizing a phenol with this specific substitution pattern (1-OH, 2-CH3,

3-NO2, 5-F) requires strict regiocontrol.

Attempting to directly nitrate 5-fluoro-2-methylphenol leads to poor regioselectivity due to the

competing directing effects of the hydroxyl and methyl groups. Therefore, the optimal

retrosynthetic pathway begins with 4-fluorotoluene. By leveraging the dominant activating effect

of the methyl group, we can achieve selective dinitration, followed by a controlled partial

reduction of one nitro group, and finally a Sandmeyer-type hydroxylation to yield the target

phenol.
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Figure 1: Three-step synthetic workflow from 4-fluorotoluene to 5-fluoro-2-methyl-3-
nitrophenol.

Mechanistic Insights & Causality (The "Why")
To ensure a self-validating and reproducible protocol, it is critical to understand the causality

behind the reagent choices and reaction conditions.

Regioselective Dinitration (Electrophilic Aromatic
Substitution)
In 4-fluorotoluene, the methyl group is an activating ortho/para director (via hyperconjugation),

while the fluorine atom is a deactivating ortho/para director (via inductive withdrawal, despite

resonance donation) [1]. Because the alkyl group is activating, its directing effects dominate the
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electrophilic attack. Consequently, nitration occurs exclusively ortho to the methyl group at

positions 2 and 6, yielding the symmetric intermediate 4-fluoro-2,6-dinitrotoluene[1].

The Zinin Partial Reduction
Reducing only one nitro group in a dinitroarene is notoriously difficult with standard catalytic

hydrogenation (e.g., Pd/C and H2), which typically over-reduces the molecule to a diamine. To

solve this, we employ the Zinin Reduction using sodium disulfide (Na₂S₂). The negative

divalent sulfur selectively attacks the most sterically accessible nitro group[2]. Because 4-

fluoro-2,6-dinitrotoluene possesses a plane of symmetry, reduction of either nitro group yields

the exact same intermediate: 5-fluoro-2-methyl-3-nitroaniline (also named 2-amino-4-fluoro-6-

nitrotoluene).

Diazotization and Aryl Cation Hydroxylation
The final step converts the newly formed aniline into a phenol. This requires diazotization

followed by hydrolysis[3].

The Acid Choice (Critical): We explicitly use sulfuric acid (H₂SO₄) rather than hydrochloric

acid (HCl). If HCl were used, the abundant chloride ions could act as nucleophiles during the

thermal decomposition of the diazonium salt, leading to the formation of an aryl chloride (a

classic Sandmeyer side-product). H₂SO₄ ensures that water is the only viable nucleophile.

The Thermal Strategy: The diazonium salt is formed at 0–5 °C to prevent premature

decomposition. Instead of heating the entire batch slowly (which promotes unwanted azo-

coupling between the diazonium salt and the newly formed phenol), the cold diazonium

solution is added dropwise into a separate flask of boiling 50% H₂SO₄. This instantly

converts the diazonium ion to an aryl cation, which is immediately trapped by water to form

the phenol.
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Figure 2: Mechanistic pathway of diazonium salt formation and subsequent hydrolysis to

phenol.
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Step-by-Step Experimental Protocols
Step 1: Synthesis of 4-Fluoro-2,6-dinitrotoluene

Preparation: Equip a 500 mL 3-neck round-bottom flask with a magnetic stirrer, dropping

funnel, and thermometer. Add 100 mL of concentrated H₂SO₄ (98%) and cool to 0 °C using

an ice-salt bath.

Nitration Mixture: Slowly add 45 mL of fuming HNO₃ (approx. 2.5 eq) to the sulfuric acid,

maintaining the temperature below 10 °C.

Substrate Addition: Place 4-fluorotoluene (55.0 g, 0.50 mol) in the dropping funnel. Add it

dropwise to the nitrating mixture over 1 hour, ensuring the internal temperature does not

exceed 15 °C.

Heating: Once the addition is complete, remove the ice bath and gradually heat the reaction

mixture to 65 °C for 3 hours to drive the second nitration event to completion.

Workup: Cool the mixture to room temperature and pour it carefully over 500 g of crushed ice

with vigorous stirring. A pale yellow precipitate will form. Filter the solid via vacuum filtration,

wash thoroughly with cold distilled water until the filtrate is pH neutral, and dry under vacuum

to yield 4-fluoro-2,6-dinitrotoluene.

Step 2: Synthesis of 5-Fluoro-2-methyl-3-nitroaniline
(Zinin Reduction)

Reagent Preparation: In a separate flask, dissolve sodium sulfide nonahydrate (Na₂S·9H₂O,

72.0 g, 0.30 mol) and elemental sulfur (S₈, 9.6 g, 0.30 mol) in 100 mL of water. Heat gently

until the sulfur dissolves, forming a dark red solution of sodium disulfide (Na₂S₂).

Reaction Setup: Dissolve 4-fluoro-2,6-dinitrotoluene (50.0 g, 0.25 mol) in 250 mL of ethanol

in a 1 L flask equipped with a reflux condenser. Bring the solution to a gentle reflux.

Reduction: Add the aqueous sodium disulfide solution dropwise to the refluxing ethanol

solution over 45 minutes. Continue refluxing for an additional 2 hours.
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Workup: Concentrate the mixture under reduced pressure to remove the majority of the

ethanol. Dilute the residue with 300 mL of water and extract with Ethyl Acetate (3 x 150 mL).

Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

Purify via recrystallization from ethanol/water to yield 5-fluoro-2-methyl-3-nitroaniline as an

orange/red solid.

Step 3: Synthesis of 5-Fluoro-2-methyl-3-nitrophenol
Diazotization: Suspend 5-fluoro-2-methyl-3-nitroaniline (34.0 g, 0.20 mol) in 200 mL of 30%

aqueous H₂SO₄. Cool the suspension to 0–5 °C in an ice bath.

Nitrite Addition: Dissolve NaNO₂ (15.2 g, 0.22 mol) in 40 mL of water. Add this solution

dropwise to the aniline suspension, keeping the temperature strictly below 5 °C. Stir for 45

minutes.

Validation Check: Test the solution with starch-iodide paper; an immediate blue-black color

confirms the presence of excess nitrous acid. Add small amounts of sulfamic acid until the

starch-iodide test is negative to prevent side reactions.

Hydrolysis: In a separate 1 L flask, heat 250 mL of 50% aqueous H₂SO₄ to 100 °C (gentle

boiling). Using an addition funnel, add the cold diazonium salt solution dropwise into the

boiling acid. Rapid evolution of nitrogen gas (N₂ ↑) will occur.

Workup: After the addition is complete, reflux for an additional 15 minutes, then cool to room

temperature. Extract the aqueous mixture with Dichloromethane (DCM, 3 x 100 mL). Wash

the organic layer with water, dry over MgSO₄, and evaporate the solvent. The crude product

can be purified by silica gel chromatography (Hexanes:EtOAc) to yield pure 5-Fluoro-2-
methyl-3-nitrophenol.

Quantitative Data & Reagent Tables
The following table summarizes the stoichiometry, reaction conditions, and expected yields for

the synthetic workflow.
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Step Substrate
Key
Reagents

Equivalents
Reaction
Temp

Expected
Yield

1

4-

Fluorotoluene

(1.0 eq)

Fuming

HNO₃ /

H₂SO₄

2.5 eq

(HNO₃)
0 °C → 65 °C 85 – 90%

2

4-Fluoro-2,6-

dinitrotoluene

(1.0 eq)

Na₂S·9H₂O /

S₈

1.2 eq

(Na₂S₂)

78 °C

(Reflux)
65 – 75%

3

5-Fluoro-2-

methyl-3-

nitroaniline

(1.0 eq)

NaNO₂ /

H₂SO₄ (aq)

1.1 eq

(NaNO₂)

0 °C → 100

°C
70 – 80%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b13131435/docs#synthesis-application-note-5-fluoro-
2-methyl-3-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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